Cas no 64013-41-8 (1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-)

1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy- structure
64013-41-8 structure
Product Name:1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-
CAS No:64013-41-8
MF:C12H12O6
MW:252.220084190369
CID:1664402
PubChem ID:16751267
Update Time:2025-04-21

1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1-one, 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-
    • 8-hydroxy-3-(hydroxymethyl)-6,7-dimethoxyisochromen-1-one
    • 64013-41-8
    • SCHEMBL9725488
    • DTXSID80587829
    • 8-Hydroxy-3-(hydroxymethyl)-6,7-dimethoxy-1H-2-benzopyran-1-one
    • Inchi: 1S/C12H12O6/c1-16-8-4-6-3-7(5-13)18-12(15)9(6)10(14)11(8)17-2/h3-4,13-14H,5H2,1-2H3
    • InChI Key: WDOIWJNHSCUKKT-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=C(C(=CC=2C=C1CO)OC)OC)O)=O

Computed Properties

  • Exact Mass: 252.06336
  • Monoisotopic Mass: 252.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • PSA: 85.22
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